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Compound of Interest

ethyl 2-amino-1H-indole-3-
Compound Name:
carboxylate

Cat. No.: B016062

Essential Safety and Handling Guide for Ethyl 2-
Amino-1H-Indole-3-Carboxylate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling ethyl 2-amino-1H-indole-3-carboxylate in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure the safe
and effective use of this compound.

Chemical and Physical Properties

A summary of the known quantitative data for ethyl 2-amino-1H-indole-3-carboxylate is
presented below.
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Property Value

Molecular Formula C11H12N202[1][2]

Molecular Weight 204.23 g/mol [1]

Appearance Beige powder/solid[3]

Melting Point 153-154 °CJ[1]

Boiling Point 400.1 + 25.0 °C at 760 mmHg([1]
Flash Point 195.8 + 23.2 °C[1]

Density 1.3+ 0.1 g/cm3[1]

Hazard Identification and Personal Protective Equipment
(PPE)

Ethyl 2-amino-1H-indole-3-carboxylate is classified as a hazardous substance that can
cause skin and eye irritation.[4][5] Adherence to strict safety protocols is mandatory.

Required Personal Protective Equipment
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PPE Category

Item

Specification

Eye and Face Protection

Safety Goggles or Face Shield

Must provide a complete seal
around the eyes or full-face
protection against splashes
and dust.[6][7][8]

Skin Protection

Chemical-Resistant Gloves

Nitrile, neoprene, or other
suitable plastic/rubber gloves
should be worn.[7][8] Regularly
inspect for and replace any

damaged gloves.

Laboratory Coat

Along-sleeved lab coat is
required to protect against skin

contact.[6]

Respiratory Protection

Air-Purifying Respirator

Recommended when handling
the powder outside of a fume
hood to prevent inhalation of
dust particles.[6][8][9]

Foot Protection

Closed-Toe Shoes

Required to protect feet from

potential spills.[7][8]

Operational Plan: From Receipt to Disposal

A systematic workflow ensures the safe handling of ethyl 2-amino-1H-indole-3-carboxylate at

every stage.
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Caption: Workflow for handling ethyl 2-amino-1H-indole-3-carboxylate.
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Experimental Protocol: Step-by-Step Handling

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[4][6]

o Personal Protective Equipment: Always wear the specified PPE before entering the handling

area.

o Ventilation: Conduct all work involving this chemical within a certified chemical fume hood to
minimize inhalation exposure.[4][10]

e Handling:
o Avoid the formation of dust and aerosols.[3][5][11]
o Use non-sparking tools to prevent ignition.[1]
o Wash hands thoroughly after handling the substance.[4][5]

o Storage: Keep the container tightly closed and store it in a cool, dry, and well-ventilated
place, away from strong oxidizing agents.[1][3][4]

Disposal Plan

Proper disposal of ethyl 2-amino-1H-indole-3-carboxylate and its containers is crucial to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

e Solid Waste: Collect any solid waste, including contaminated consumables like weighing
paper and gloves, in a designated and clearly labeled hazardous waste container.[10]

» Liquid Waste: Solutions containing this chemical should be collected in a separate, labeled
hazardous waste container. Do not dispose of this chemical down the drain.[4][12][13]

o Empty Containers: Empty containers should be managed as hazardous waste unless they
have been triple-rinsed with a suitable solvent. The rinsate must be collected and disposed
of as hazardous waste.[12]
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Disposal Procedure

All chemical waste must be disposed of through an official hazardous waste collection program.
[12][14] It is imperative not to discharge this chemical into the sewer system or dispose of it by
evaporation.[12][15] Ensure that all waste containers are kept closed except when adding
waste and are properly labeled for pickup by environmental health and safety personnel.[14]
[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling ethyl 2-
amino-1H-indole-3-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016062#personal-protective-equipment-for-handling-
ethyl-2-amino-1h-indole-3-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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